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Compound of Interest

Compound Name: 2,2-Dimethyltetrahydrofuran

CAS No.: 1003-17-4

Cat. No.: B086795

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic

data for 2,2-Dimethyltetrahydrofuran (also known as 2,2-dimethyloxolane). The information

presented is intended to support research, analysis, and quality control in scientific and drug

development settings. This document summarizes key quantitative data in structured tables,

details experimental protocols, and provides visualizations to clarify analytical workflows.

Introduction
2,2-Dimethyltetrahydrofuran is a heterocyclic organic compound with the chemical formula

C₆H₁₂O. It is a saturated ether with a five-membered ring structure containing one oxygen

atom. The two methyl groups are both attached to the carbon atom adjacent to the oxygen, at

position 2. Understanding its spectroscopic properties is crucial for its identification,

characterization, and the analysis of its purity. This guide covers its infrared (IR) spectroscopy,

nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) data.
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The following sections present the available spectroscopic data for 2,2-
Dimethyltetrahydrofuran in a structured format for ease of reference and comparison.

Infrared (IR) Spectroscopy
Infrared spectroscopy of 2,2-Dimethyltetrahydrofuran reveals characteristic vibrational modes

of its functional groups. The primary absorption bands are associated with C-H and C-O

stretching and bending vibrations.

Wavenumber (cm⁻¹) Vibrational Mode Assignment

~2970 - 2850
C-H stretching (from methyl and methylene

groups)

~1465 C-H bending (methylene)

~1380 & ~1365 C-H bending (gem-dimethyl)

~1140 - 1070 C-O-C stretching (asymmetric)

Note: The data presented is based on typical values for ethers and substituted alkanes and

should be used as a reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental ¹H and ¹³C NMR data for 2,2-Dimethyltetrahydrofuran are not readily available

in publicly accessible databases. However, predicted chemical shifts can be estimated based

on the molecular structure and typical values for similar chemical environments.

¹H NMR (Predicted)

The proton NMR spectrum is expected to show three distinct signals corresponding to the

methyl protons and the two non-equivalent methylene groups in the tetrahydrofuran ring.
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Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration Assignment

~1.2 Singlet 6H -C(CH₃)₂

~1.8 Multiplet 2H -CH₂- at C4

~3.7 Triplet 2H -CH₂- at C5

~1.6 Multiplet 2H -CH₂- at C3

¹³C NMR (Predicted)

The carbon NMR spectrum is expected to display four signals, one for each unique carbon

environment in the molecule.

Predicted Chemical Shift (δ, ppm) Assignment

~25 -C(CH₃)₂

~40 -CH₂- at C4

~65 -CH₂- at C5

~75 -C(CH₃)₂

~28 -CH₂- at C3

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum of 2,2-Dimethyltetrahydrofuran shows

fragmentation patterns characteristic of cyclic ethers and branched alkanes. The molecular ion

peak may be weak or absent, with the base peak often resulting from a stable fragment.
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m/z Relative Intensity Proposed Fragment

100 Low [M]⁺ (Molecular Ion)

85 High [M - CH₃]⁺

58 Moderate
Fragmentation product, e.g.,

[C₃H₆O]⁺

43 High
[C₃H₇]⁺ or [CH₃CO]⁺

(rearrangement)

41 Moderate [C₃H₅]⁺

Note: The fragmentation pattern and relative intensities can vary depending on the

experimental conditions.

Experimental Protocols
Detailed methodologies are essential for the reproducible acquisition of high-quality

spectroscopic data. The following are generalized protocols for the key experiments cited.

Infrared (IR) Spectroscopy Protocol
Sample Preparation: As 2,2-Dimethyltetrahydrofuran is a liquid at room temperature, the

simplest method is to acquire the spectrum of the neat liquid. A drop of the sample is placed

between two salt plates (e.g., NaCl or KBr) to form a thin film.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

Data Acquisition:

A background spectrum of the empty sample compartment is first recorded.

The prepared sample is then placed in the spectrometer's beam path.

The spectrum is typically recorded from 4000 cm⁻¹ to 400 cm⁻¹.

Multiple scans (e.g., 16 or 32) are averaged to improve the signal-to-noise ratio.
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Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final infrared spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol

Sample Preparation:

Approximately 5-10 mg of 2,2-Dimethyltetrahydrofuran is dissolved in about 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆).

A small amount of an internal standard, such as tetramethylsilane (TMS), may be added

for chemical shift referencing (δ = 0.00 ppm).

The solution is transferred to a 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 300, 400, or 500 MHz for ¹H) is used.

Data Acquisition:

The NMR tube is placed in the spectrometer's probe.

The magnetic field is "locked" onto the deuterium signal of the solvent and "shimmed" to

optimize its homogeneity.

For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID).

For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the

spectrum and enhance the signal-to-noise ratio.

Data Processing:

The FID is subjected to a Fourier transform to convert the time-domain data into a

frequency-domain spectrum.

The spectrum is phased and the baseline is corrected.

The chemical shifts are referenced to the internal standard.
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Mass Spectrometry (MS) Protocol
Sample Introduction: For a volatile liquid like 2,2-Dimethyltetrahydrofuran, the sample is

typically introduced into the mass spectrometer via a gas chromatography (GC-MS) system

or a direct injection port. In GC-MS, the compound is first separated from other components

on a GC column before entering the mass spectrometer.

Ionization: Electron Ionization (EI) is a common method. The sample molecules are

bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and

fragment.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole,

time-of-flight, or magnetic sector analyzer), which separates them based on their mass-to-

charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is recorded.

Data Processing: A mass spectrum is generated, which is a plot of ion abundance versus

m/z ratio. The fragmentation pattern is then analyzed to determine the structure of the

molecule.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of a

chemical compound like 2,2-Dimethyltetrahydrofuran.
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Sample Preparation

Data Acquisition

Data Analysis and Interpretation

Conclusion
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FTIR Spectroscopy NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(e.g., GC-MS)

Identify Functional Groups Determine Chemical Environments
and Connectivity

Determine Molecular Weight
and Fragmentation Pattern

Structure Confirmation and Purity Assessment
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Caption: Workflow for the spectroscopic analysis of 2,2-Dimethyltetrahydrofuran.
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[https://www.benchchem.com/product/b086795/docs#spectroscopic-data-for-2-2-
dimethyltetrahydrofuran-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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